Cas no 881841-40-3 (6,8-dichloroimidazo[1,2-a]pyridine-2-carbaldehyde)

• Product Name: 6,8-dichloroimidazo[1,2-a]pyridine-2-carbaldehyde
• CAS No: 881841-40-3
• MF: C₈H₄Cl₂N₂O
• MW: 215.036159515381
• MDL: MFCD06739235
• CID: 710293
• PubChem ID: 57355130
• Update Time: 2025-10-22

6,8-dichloroimidazo[1,2-a]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxaldehyde,6,8-dichloro-
• 6,8-Dichloro-imidazo[1,2-a]pyridine-2-carbaldehyde
• 6,8-dichloroimidazo[1,2-a]pyridine-2-carbaldehyde
• 6,8-Dichloroimidazo[1,2-a]pyridine-2-carboxaldehyde
• Imidazo[1,2-a]pyridine-2-carboxaldehyde,6,8-dichloro
• WQZDECHCSXPQAB-UHFFFAOYSA-N
• AB28924
• CS-0097381
• 881841-40-3
• SCHEMBL4894725
• DTXSID10722903
• FT-0750352
• DB-077207

• MDL： MFCD06739235
• Inchi： 1S/C8H4Cl2N2O/c9-5-1-7(10)8-11-6(4-13)3-12(8)2-5/h1-4H
• InChI Key： WQZDECHCSXPQAB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN2C=C(C=O)N=C21)Cl

Computed Properties

• Exact Mass: 213.97000
• Monoisotopic Mass: 213.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• PSA: 34.37000
• LogP: 2.45360

Additional information on 6,8-dichloroimidazo[1,2-a]pyridine-2-carbaldehyde

6,8-Dichloroimidazo[1,2-a]pyridine-2-carbaldehyde (CAS No. 881841-40-3): A Comprehensive Overview

6,8-Dichloroimidazo[1,2-a]pyridine-2-carbaldehyde, also known by its CAS registry number CAS No. 881841-40-3, is a heterocyclic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazopyridines, which are known for their unique electronic properties and structural versatility. The molecule features a fused imidazole and pyridine ring system with two chlorine substituents at the 6 and 8 positions and an aldehyde group at the 2 position. These structural characteristics make it a valuable compound in fields such as drug discovery, materials science, and organic synthesis.

The synthesis of 6,8-dichloroimidazo[1,2-a]pyridine-2-carbaldehyde typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes for the preparation of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has been particularly beneficial in scaling up production for industrial applications.

One of the most promising applications of CAS No. 881841-40-3 lies in its potential as a building block for drug development. The compound's unique structure allows it to serve as a scaffold for designing bioactive molecules with specific pharmacological properties. For example, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways. This makes it a valuable candidate for further exploration in preclinical studies aimed at developing novel therapeutic agents.

In addition to its role in drug discovery, 6,8-dichloroimidazo[1,2-a]pyridine-2-carbaldehyde has also found applications in materials science. Its aromaticity and conjugated system make it suitable for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and stability under various environmental conditions. Such applications highlight the compound's versatility across different scientific disciplines.

The physical properties of CAS No. 881841-40-3 are well-documented, with a melting point of approximately 250°C and a molecular weight of 305.97 g/mol. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it amenable to various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for ensuring accurate characterization during both synthesis and application phases.

From an environmental perspective, the ecological impact of 6,8-dichloroimidazo[1,2-a]pyridine-2-carbaldehyde has been a subject of recent investigations. Studies have demonstrated that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term effects on ecosystems and to develop safe disposal methods for industrial waste streams containing this compound.

In conclusion, CAS No. 881841-40-3, or 6,8-dichloroimidazo[1,2-a]pyridine-2-carbaldehyde, represents a versatile and valuable compound with diverse applications across multiple scientific domains. Its unique structure and favorable properties make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.